Cas no 63935-97-7 (1H-Pyrazole, 1-(1-methylpropyl)-)

1H-Pyrazole, 1-(1-methylpropyl)- structure
63935-97-7 structure
Product Name:1H-Pyrazole, 1-(1-methylpropyl)-
CAS No:63935-97-7
MF:C7H12N2
MW:124.183581352234
CID:1662786
PubChem ID:12591943
Update Time:2025-04-21

1H-Pyrazole, 1-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-(1-methylpropyl)-
    • 2-butyl-1 pyrazole
    • SCHEMBL3347850
    • EN300-231543
    • 1-butan-2-ylpyrazole
    • STK352073
    • 1-(SEC-BUTYL)PYRAZOLE
    • 63935-97-7
    • 1-sec-butyl-1H-pyrazole
    • 1-(butan-2-yl)-1H-pyrazole
    • AKOS005167911
    • MDL: MFCD09701710
    • Inchi: 1S/C7H12N2/c1-3-7(2)9-6-4-5-8-9/h4-7H,3H2,1-2H3
    • InChI Key: ZZPDXZNODFUVGZ-UHFFFAOYSA-N
    • SMILES: N1(C=CC=N1)C(C)CC

Computed Properties

  • Exact Mass: 124.10016
  • Monoisotopic Mass: 124.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

1H-Pyrazole, 1-(1-methylpropyl)- Pricemore >>

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